Cas no 1797277-15-6 (N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide
• CAS No: 1797277-15-6
• MF: C₁₉H₂₅NO₆S
• MW: 395.469904661179
• CID: 5371882
• Update Time: 2025-06-15

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzenesulfonamide
• N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H25NO6S/c1-5-26-17-8-6-13(2)10-19(17)27(22,23)20-12-15(21)14-7-9-16(24-3)18(11-14)25-4/h6-11,15,20-21H,5,12H2,1-4H3
• InChI Key： QIDOUEDSYXACDR-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(OC)C(OC)=C2)O)(=O)=O)=CC(C)=CC=C1OCC

Additional information on N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide

Comprehensive Overview of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide (CAS No. 1797277-15-6)

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide (CAS No. 1797277-15-6) is a synthetic sulfonamide derivative with a unique structural framework, combining a dimethoxyphenyl moiety and an ethoxy-methylbenzene sulfonamide group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies and enzyme inhibition. Its molecular design features a hydroxyethyl linker, which enhances solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide due to its potential role in modulating cellular pathways. The compound's CAS No. 1797277-15-6 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibition and receptor binding. Its structural complexity also aligns with the growing trend of multi-target drug design, a hot topic in precision medicine.

The synthesis of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide involves a multi-step process, including the introduction of the ethoxy and methyl groups to the benzene ring, followed by sulfonamide formation. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structure. These methods are commonly discussed in forums and research papers, addressing questions like "How to characterize sulfonamide derivatives?" or "What are the optimal conditions for synthesizing CAS No. 1797277-15-6?"

From a pharmacological perspective, the dimethoxyphenyl segment of this compound is noteworthy for its potential to interact with G-protein-coupled receptors (GPCRs), a key focus area in neurodegenerative and metabolic disease research. Meanwhile, the ethoxy-methylbenzene sulfonamide group may contribute to its stability and binding affinity. Such dual functionality positions N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide as a subject of interest for drug repurposing studies, another trending topic in the pharmaceutical industry.

In conclusion, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-ethoxy-5-methylbenzene-1-sulfonamide (CAS No. 1797277-15-6) represents a compelling case study in modern drug discovery. Its structural ingenuity and potential therapeutic applications align with current research trends, including personalized medicine and computational chemistry. As scientists continue to explore its mechanisms, this compound may unlock new avenues for treating complex diseases, reinforcing its status as a valuable asset in biomedical science.